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  4. (8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol
(8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol (8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol
Brand Name: Vulcanchem
CAS No.: 22170-58-7
VCID: VC0133379
InChI: InChI=1S/C22H30O3/c1-3-21(23)10-8-19-18-5-4-15-14-22(24-12-13-25-22)11-7-16(15)17(18)6-9-20(19,21)2/h1,4,16-19,23H,5-14H2,2H3/t16-,17+,18+,19-,20-,21-/m0/s1
SMILES: CC12CCC3C4CCC5(CC4=CCC3C1CCC2(C#C)O)OCCO5
Molecular Formula: C22H30O3
Molecular Weight: 342.5 g/mol

(8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol

CAS No.: 22170-58-7

Reference Standards

VCID: VC0133379

Molecular Formula: C22H30O3

Molecular Weight: 342.5 g/mol

(8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol - 22170-58-7

CAS No. 22170-58-7
Product Name (8R,9S,10R,13S,14S,17R)-17-Ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol
Molecular Formula C22H30O3
Molecular Weight 342.5 g/mol
IUPAC Name (8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methylspiro[1,2,4,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-ol
Standard InChI InChI=1S/C22H30O3/c1-3-21(23)10-8-19-18-5-4-15-14-22(24-12-13-25-22)11-7-16(15)17(18)6-9-20(19,21)2/h1,4,16-19,23H,5-14H2,2H3/t16-,17+,18+,19-,20-,21-/m0/s1
Standard InChIKey HXZYAEYLUBBLLI-XUDSTZEESA-N
Isomeric SMILES C[C@]12CC[C@@H]3[C@H]4CCC5(CC4=CC[C@H]3[C@@H]1CC[C@]2(C#C)O)OCCO5
SMILES CC12CCC3C4CCC5(CC4=CCC3C1CCC2(C#C)O)OCCO5
Canonical SMILES CC12CCC3C4CCC5(CC4=CCC3C1CCC2(C#C)O)OCCO5
Synonyms Spiro[3H-cyclopenta[a]phenanthrene-3,2’-[1,3]dioxolane] 19-Norpregn-5-en-20-yn-3-one deriv.
PubChem Compound 13476167
Last Modified Nov 11 2021
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